Cas no 39903-14-5 (Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate)
39903-14-5 structure
Product Name:Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate
CAS No:39903-14-5
MF:C33H54O4
MW:514.779470920563
CID:2667377
Update Time:2023-08-06
Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylsp
- Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate
-
- Inchi: 1S/C33H54O4/c1-22-29(4)11-9-24-30(5,23(29)10-12-33(22)36-19-20-37-33)16-18-32(7)25-21-28(3,26(34)35-8)14-13-27(25,2)15-17-31(24,32)6/h22-25H,9-21H2,1-8H3/t22-,23-,24+,25-,27-,28-,29-,30+,31-,32+/m1/s1
- InChI Key: YWUPFEMPINRQJW-UTURDJDOSA-N
- SMILES: O1CCOC21CC[C@@H]1[C@@](C)([C@H]2C)CC[C@H]2[C@@]1(C)CC[C@@]1(C)[C@@H]3C[C@@](C(=O)OC)(C)CC[C@]3(C)CC[C@@]12C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 2
- Complexity: 956
- Topological Polar Surface Area: 44.8
Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
39903-14-5 (Methyl (2'R,4'aS,6'aS,6'aR,6'bS,8'aS,9'R,12'aS,14'aS,14'bR)-2',4'a,6'a,6'a,8'a,9',14'a-heptamethylspiro[1,3-dioxolane-2,10'-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene]-2'-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk